Cas no 62237-10-9 (1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-)

1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]- structure
62237-10-9 structure
Product name:1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-
CAS No:62237-10-9
MF:C9H22N2O
MW:174.28378
CID:453024
PubChem ID:12721791

1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-
    • 3-[3-(dimethylamino)propyl-methylamino]propan-1-ol
    • 3-{[3-(DIMETHYLAMINO)PROPYL](METHYL)AMINO}PROPAN-1-OL
    • SCHEMBL2978725
    • DTXSID60508072
    • AKOS013012538
    • 62237-10-9
    • N,N,N'-trimethyl-N'-(3-hydroxypropyl)propane-1,3-diamine
    • YNRLEYANFPVBJS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H22N2O/c1-10(2)6-4-7-11(3)8-5-9-12/h12H,4-9H2,1-3H3
    • InChI Key: YNRLEYANFPVBJS-UHFFFAOYSA-N
    • SMILES: CN(C)CCCN(C)CCCO

Computed Properties

  • Exact Mass: 174.17336
  • Monoisotopic Mass: 174.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 96.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.7Ų
  • XLogP3: 0.3

Experimental Properties

  • PSA: 26.71

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